Cas no 95611-10-2 (5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanamide)

• Product name: 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanamide
• CAS No: 95611-10-2
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.3784
• CID: 809176
• PubChem ID: 125614

5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-N-(2-hydroxyethyl)-2-oxo-, (3aS,4S,6aR)-
• 2-(biotinylamido)ethanol
• 2-BAE
• N-biotinyl ethanolamine
• N-(2-Hydroxyethyl)-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanimidic acid
• 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanami
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanamide
• N-(2-hydroxyethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• BIOTIN-PEG1-ALCOHOL
• N-(2-Hydroxyethyl)-biotinamide
• DTXSID30914909
• C90657
• 95611-10-2
• AKOS026745575
• SCHEMBL8704131
• 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanamide

• Inchi： 1S/C12H21N3O3S/c16-6-5-13-10(17)4-2-1-3-9-11-8(7-19-9)14-12(18)15-11/h8-9,11,16H,1-7H2,(H,13,17)(H2,14,15,18)/t8-,9-,11-/m0/s1
• InChI Key： UYBGABATOCWMIE-QXEWZRGKSA-N
• SMILES： S1C([H])([H])[C@@]2([H])[C@@]([H])([C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])O[H])=O)N([H])C(N2[H])=O

Computed Properties

• Exact Mass: 287.130362
• Monoisotopic Mass: 287.130362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: -0.6

Experimental Properties

• Density: 1.225
• Boiling Point: 667.6°Cat760mmHg
• Flash Point: 357.6°C
• Refractive Index: 1.541